Cas no 582307-90-2 (hex-3-yn-1-amine)

Hex-3-yn-1-amine is an aliphatic amine featuring a terminal alkyne group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure allows for selective functionalization via click chemistry, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling efficient conjugation with biomolecules or polymers. The amine group provides a reactive site for further derivatization, including amide bond formation or Schiff base reactions. This compound is particularly useful in medicinal chemistry for scaffold diversification and in materials science for designing functionalized polymers. Its stability and bifunctional reactivity make it a valuable building block for researchers developing novel compounds with tailored properties.

hex-3-yn-1-amine structure

Product Name:hex-3-yn-1-amine

CAS No:582307-90-2

MF:C₆H₁₁N

MW:97.1582415103912

CID:1609371

PubChem ID:21391884

Update Time:2025-10-16

hex-3-yn-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-Hexyn-1-amine
- hex-3-yn-1-amine
- 582307-90-2
- EN300-1085899
- AKOS006350852
- Inchi： 1S/C6H11N/c1-2-3-4-5-6-7/h2,5-7H2,1H3
- InChI Key： BOSJIPJDUDDZAA-UHFFFAOYSA-N
- SMILES： NCCC#CCC

Computed Properties

Exact Mass: 97.08923
Monoisotopic Mass: 97.089149355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 82.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02

hex-3-yn-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1085899-0.05g	hex-3-yn-1-amine	582307-90-2	95%	0.05g	$924.0	2023-10-27
Enamine	EN300-1085899-0.1g	hex-3-yn-1-amine	582307-90-2	95%	0.1g	$968.0	2023-10-27
Enamine	EN300-1085899-0.25g	hex-3-yn-1-amine	582307-90-2	95%	0.25g	$1012.0	2023-10-27
Enamine	EN300-1085899-0.5g	hex-3-yn-1-amine	582307-90-2	95%	0.5g	$1056.0	2023-10-27
Enamine	EN300-1085899-1.0g	hex-3-yn-1-amine	582307-90-2		1g	$1100.0	2023-06-10
Enamine	EN300-1085899-2.5g	hex-3-yn-1-amine	582307-90-2	95%	2.5g	$2155.0	2023-10-27
Enamine	EN300-1085899-5.0g	hex-3-yn-1-amine	582307-90-2		5g	$3189.0	2023-06-10
Enamine	EN300-1085899-10.0g	hex-3-yn-1-amine	582307-90-2		10g	$4729.0	2023-06-10
Enamine	EN300-1085899-1g	hex-3-yn-1-amine	582307-90-2	95%	1g	$1100.0	2023-10-27
Enamine	EN300-1085899-5g	hex-3-yn-1-amine	582307-90-2	95%	5g	$3189.0	2023-10-27